Cas no 6633-98-3 (2,5-bis(3-ethylsulfanylpropyl)hexanedioic Acid)

2,5-bis(3-ethylsulfanylpropyl)hexanedioic Acid structure
6633-98-3 structure
Product Name:2,5-bis(3-ethylsulfanylpropyl)hexanedioic Acid
CAS No:6633-98-3
MF:C16H30O4S2
MW:350.537003040314
CID:1717804
PubChem ID:242810
Update Time:2025-04-21

2,5-bis(3-ethylsulfanylpropyl)hexanedioic Acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-bis(3-ethylsulfanylpropyl)hexanedioic Acid
    • 2,5-bis[3-(ethylsulfanyl)propyl]hexanedioic acid
    • NSC51720
    • AC1L6A8N
    • AC1Q5S01
    • CTK5C4300
    • AR-1D4092
    • NSC-51720
    • AG-J-79900
    • 2,5-bis[3-(ethylsulfanyl)propyl]hexanedioic acid; NSC51720; AC1L6A8N; AC1Q5S01; CTK5C4300; AR-1D4092; NSC-51720; AG-J-79900;
    • 6633-98-3
    • DTXSID50287607
    • Inchi: 1S/C16H30O4S2/c1-3-21-11-5-7-13(15(17)18)9-10-14(16(19)20)8-6-12-22-4-2/h13-14H,3-12H2,1-2H3,(H,17,18)(H,19,20)
    • InChI Key: XKHASJBJOUTTIS-UHFFFAOYSA-N
    • SMILES: S(CC)CCCC(C(=O)O)CCC(C(=O)O)CCCSCC

Computed Properties

  • Exact Mass: 350.1587
  • Monoisotopic Mass: 350.15855178g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 74.6
  • LogP: 4.23480
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